Cas no 926230-52-6 (4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid)

• Product Name: 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid
• CAS No: 926230-52-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5050144
• Update Time: 2025-05-26

4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylmorpholin-4-yl)methyl]benzoic acid
• Z425449598
• 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid, AldrichCPR
• 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid

• Inchi： 1S/C13H17NO3/c1-10-8-14(6-7-17-10)9-11-2-4-12(5-3-11)13(15)16/h2-5,10H,6-9H2,1H3,(H,15,16)
• InChI Key： VOQFHFKQLBBNMR-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C(=O)O)=CC=2)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: -0.9
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid

Comprehensive Overview of 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid (CAS No. 926230-52-6)

4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid (CAS No. 926230-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and benzoic acid moieties, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, where its morpholine derivative properties may modulate key biological pathways. Additionally, its benzoic acid component offers opportunities for further chemical modifications, enabling the creation of novel derivatives with enhanced pharmacokinetic properties.

From a synthetic chemistry perspective, CAS No. 926230-52-6 represents an interesting case study in heterocyclic chemistry. The 2-methylmorpholine substituent introduces both steric and electronic effects that influence the compound's reactivity. This has led to its use in medicinal chemistry optimization projects, where researchers seek to improve drug-like properties such as solubility, metabolic stability, and target binding affinity.

The pharmaceutical industry's focus on small molecule therapeutics has further elevated the importance of compounds like 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid. With the rise of precision medicine and personalized treatment approaches, there is increasing demand for versatile chemical scaffolds that can be tailored to specific biological targets. This compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for such applications.

Recent advances in high-throughput screening technologies have highlighted the value of CAS No. 926230-52-6 in drug discovery pipelines. Its structural features are compatible with various combinatorial chemistry approaches, allowing for rapid generation of diverse compound libraries. This has become especially relevant in the search for new antiviral agents and anti-inflammatory drugs, where molecular diversity is crucial for identifying lead compounds.

The compound's stability under various conditions makes it attractive for formulation development studies. Pharmaceutical scientists are investigating its potential as a prodrug candidate, particularly for improving the bioavailability of challenging therapeutic agents. The benzoic acid moiety provides an excellent handle for conjugation with other molecular entities, while the morpholine ring may contribute to enhanced membrane permeability.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid. This includes the development of catalytic processes that reduce waste generation and energy consumption. Such efforts align with the pharmaceutical industry's commitment to environmentally friendly manufacturing practices while maintaining high purity standards for research and development applications.

Analytical characterization of CAS No. 926230-52-6 has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These tools have enabled precise structural elucidation and purity assessment, which are critical for ensuring reproducible results in biological testing. The compound's well-defined spectral signatures also facilitate its identification in complex reaction mixtures and biological matrices.

The future research directions for 4-[(2-Methylmorpholin-4-yl)methyl]benzoic acid appear promising, particularly in the realm of targeted drug delivery systems. Its molecular architecture suggests potential utility in ligand-targeted therapeutics, where specific tissue or cell type accumulation is desired. Additionally, its compatibility with various bioconjugation strategies opens possibilities for creating novel theranostic agents that combine therapeutic and diagnostic functions.

As the scientific community continues to explore the potential of CAS No. 926230-52-6, its role in advancing chemical biology and drug discovery becomes increasingly apparent. The compound exemplifies how carefully designed molecular structures can serve as versatile tools for addressing complex biomedical challenges, from neurological disorders to infectious diseases. With ongoing research efforts, we can anticipate new applications and derivatives emerging from this important chemical scaffold.